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An In-depth Technical Guide on the Chemical and Physical Properties of Pure Chicoric Acid

Introduction
Chicoric acid, also known as cichoric acid, is a hydroxycinnamic acid and a phenylpropanoid

class organic compound found in various plant species.[1] First isolated from chicory

(Cichorium intybus), it is a derivative of both caffeic acid and tartaric acid.[1][2] It is particularly

abundant in Echinacea purpurea, dandelion leaves, basil, and lemon balm.[1][3] As a

significant bioactive compound, chicoric acid is the subject of extensive research for its

diverse pharmacological effects, including antiviral, antioxidant, anti-inflammatory, and

immunomodulatory properties.[3][4] This technical guide provides a comprehensive overview of

the chemical and physical properties of pure chicoric acid, details on experimental protocols

for its analysis, and visualizations of its interactions and analytical workflows.

Physicochemical Properties
Pure chicoric acid is a white, crystalline solid or powder.[2][5] It is an organooxygen

compound and is functionally related to a tetracarboxylic acid.[6] The most abundant natural

form is the L-isomer, L-chicoric acid.[2] It is known to be hygroscopic and can be susceptible

to enzymatic degradation.[7][8]

Table 1: General Physicochemical Properties of Chicoric Acid
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Property Value Source(s)

IUPAC Name

(2R,3R)-2,3-Bis{[(2E)-3-(3,4-

dihydroxyphenyl)prop-2-

enoyl]oxy}butanedioic acid

[1][6]

Synonyms
Cichoric Acid, L-Chicoric Acid,

Dicaffeoyltartaric Acid
[6][9][10]

CAS Number
70831-56-0 (for L-chicoric

acid)
[6][10]

Chemical Formula C₂₂H₁₈O₁₂ [1][6][11]

Molecular Weight
474.37 g/mol (also cited as

474.4 g/mol )
[1][6]

Physical Description Crystalline solid; White powder [2][5][6]

Melting Point 200-208 °C [5][12]

Boiling Point 785.0 ± 60.0 °C (Predicted) [12]

Density 1.641 ± 0.06 g/cm³ (Predicted) [12]

pKa 1.47 ± 0.25 (Predicted) [12]

Solubility
Chicoric acid's solubility varies significantly depending on the solvent. It is generally soluble in

polar organic solvents and hot water but has limited solubility in nonpolar solvents.

Table 2: Solubility of Chicoric Acid in Various Solvents
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Solvent Solubility Source(s)

Dimethylformamide (DMF) ~30 mg/mL [13]

Dimethyl sulfoxide (DMSO)
~25 mg/mL (also cited as 100

mg/mL)
[13][14]

Ethanol Soluble [3][11]

Methanol Soluble [3][11]

Acetone Soluble [3][11]

Hot Water Soluble [3][11]

Water (at room temp.)
Sparingly soluble, ~100 mg/mL

(requires sonication)
[12][13]

Ethyl Acetate Slightly soluble [3][11]

Ether Slightly soluble [3][11]

Chloroform Insoluble [3][11]

Benzene Insoluble [3][11]

For aqueous buffers, it is recommended to first dissolve chicoric acid in an organic solvent like

DMF and then dilute with the aqueous buffer.[13]

Spectral Properties
Spectroscopic data is crucial for the identification and quantification of chicoric acid.

Table 3: Spectral Data for Chicoric Acid
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Spectral Method Key Data Points Source(s)

UV-Vis Spectroscopy

λmax: 220, 248, 334 nm (also

cited as max absorption at 330

nm with a 300 nm shoulder)

[2][13]

Infrared (IR) Spectroscopy

Detailed spectra available in

cited literature. Key bands

relate to hydroxyl, carbonyl

(ester and carboxylic acid),

and aromatic ring vibrations.

[2][15][16]

Nuclear Magnetic Resonance

(NMR)

¹H-NMR and ¹³C-NMR spectral

data are available in public

databases and literature,

confirming the structure.

[2][17][18]

Mass Spectrometry (MS)

Fragmentation patterns are

well-documented for

identification purposes in

conjunction with HPLC.

[2][15]

Stability and Degradation
Chicoric acid is highly susceptible to enzymatic degradation, particularly by polyphenol

oxidases (PPO) and esterases present in plant materials.[7][19][20] This degradation can occur

rapidly during extraction procedures.[2] The stability is influenced by factors such as

temperature, pH, and light. Studies show that UV radiation can lead to significant degradation.

[21] For preservation in extracts, the addition of antioxidants like ascorbic acid and about 40%

ethanol has been shown to maintain stable levels of chicoric acid for extended periods.[7][19]

When stored as a pure solid, it should be kept desiccated at -20°C.[4]

Experimental Protocols and Methodologies
The analysis of chicoric acid involves several key methodologies for its extraction,

identification, and quantification.

Extraction from Plant Material
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A generalized protocol for extracting chicoric acid from plant sources like Echinacea purpurea

involves:

Sample Preparation: Plant material (e.g., leaves, flowers) is harvested, often freeze-dried,

and ground into a fine powder to maximize surface area.

Solvent Extraction: The powder is extracted with a suitable solvent. Aqueous ethanol or

methanol are commonly used.[3] To prevent enzymatic degradation during extraction,

antioxidants such as ascorbic acid may be added to the solvent.[7]

Extraction Technique: Maceration, sonication, or pressurized liquid extraction can be

employed to enhance efficiency. The mixture is typically agitated for a set period.

Filtration and Concentration: The resulting extract is filtered to remove solid plant debris. The

solvent is then removed from the filtrate, often under reduced pressure using a rotary

evaporator, to yield a concentrated crude extract.

Identification and Quantification
Several chromatographic techniques are standard for the analysis of chicoric acid.[2][15]

High-Performance Liquid Chromatography (HPLC): This is the most common method for

quantification. A typical setup involves:

System: Reversed-phase HPLC (RP-HPLC).

Column: C18 column.

Mobile Phase: A gradient of an acidified aqueous solvent (e.g., water with formic or acetic

acid) and an organic solvent like acetonitrile or methanol.

Detection: A Diode Array Detector (DAD) is used to monitor the elution at the characteristic

UV absorbance maximum of chicoric acid (~330 nm).[2]

Quantification: The concentration is determined by comparing the peak area to that of a

purified chicoric acid standard.
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Thin Layer Chromatography (TLC): TLC is a simpler method used for qualitative analysis

and to distinguish between chicoric acid isomers, such as L-chicoric acid and meso-

chicoric acid.[2]

Mass Spectrometry (MS): When coupled with HPLC (LC-MS), it provides definitive

identification by determining the molecular weight and fragmentation pattern of the

compound, confirming the peak identity from the HPLC chromatogram.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are powerful

tools for the structural elucidation of purified chicoric acid, confirming the connectivity of

atoms within the molecule.[2]
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Caption: Generalized experimental workflow for the extraction and analysis of chicoric acid.

Biological Activity and Signaling Pathways
Chicoric acid exhibits a range of biological activities by modulating key cellular signaling

pathways. Its antioxidant and anti-inflammatory effects are particularly noteworthy.

Antioxidant Mechanism
Chicoric acid is a potent antioxidant. Its structure, featuring catechol (3,4-dihydroxyphenyl)

groups, allows it to act as a free radical scavenger, protecting cells from oxidative damage. This
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activity is central to many of its other biological effects, such as protecting collagen from

degradation.[1]

Anti-inflammatory and Metabolic Regulation
Chicoric acid has been shown to influence inflammatory responses and regulate metabolism.

It can stimulate the expression of AMP-activated protein kinase (AMPK), a key cellular energy

sensor.[4] AMPK activation plays a role in reducing inflammation and improving glucose

utilization. For instance, chicoric acid can enhance insulin-induced glucose uptake in cells and

inhibit glucose-6-phosphate formation, which is beneficial for glycemic control.[4][22] It has also

been shown to regulate lipid metabolism.[10]
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Caption: Key signaling pathways modulated by chicoric acid for metabolic and anti-

inflammatory effects.
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Antiviral Activity
One of the most studied activities of chicoric acid is its inhibition of HIV-1 integrase.[6][10]

This enzyme is essential for integrating the viral DNA into the host cell's genome. By inhibiting

this step, chicoric acid effectively blocks viral replication.[4][10]
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Caption: Logical relationship between chicoric acid's structure and its key biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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